Cas no 1417789-24-2 (cis-(3-fluoropiperidin-4-yl)methanol-F28061)

• Product Name: cis-(3-fluoropiperidin-4-yl)methanol-F28061
• CAS No: 1417789-24-2
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• CID: 4595792
• PubChem ID: 59705399
• Update Time: 2025-11-01

cis-(3-fluoropiperidin-4-yl)methanol-F28061 Chemical and Physical Properties

Names and Identifiers

• cis-(3-fluoropiperidin-4-yl)Methanol
• cis-(3-fluoropiperidin-4-yl)methanol-F28061

• Inchi： 1S/C6H12FNO/c7-6-3-8-2-1-5(6)4-9/h5-6,8-9H,1-4H2/t5-,6-/m1/s1
• InChI Key： UGVSTHXRRQMAJG-PHDIDXHHSA-N
• SMILES： N1CC[C@H](CO)[C@H](F)C1

Computed Properties

• Exact Mass: 133.090292168g/mol
• Monoisotopic Mass: 133.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on cis-(3-fluoropiperidin-4-yl)methanol-F28061

Comprehensive Overview of cis-(3-fluoropiperidin-4-yl)methanol-F28061 (CAS No. 1417789-24-2)

The compound cis-(3-fluoropiperidin-4-yl)methanol-F28061 (CAS No. 1417789-24-2) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This molecule features a fluorine substituent at the 3-position of the piperidine ring, combined with a hydroxymethyl group at the 4-position, which contributes to its versatility in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, especially in the development of CNS-targeting drugs and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like cis-(3-fluoropiperidin-4-yl)methanol-F28061 has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This aligns with the growing focus on precision medicine and personalized therapeutics, where fluorine incorporation is a key strategy to optimize drug performance. The compound's chiral center also makes it valuable for studying stereoselective interactions, a hot topic in modern pharmacology.

From a synthetic perspective, CAS No. 1417789-24-2 is often utilized in cross-coupling reactions and click chemistry, methodologies frequently searched by chemists exploring high-yield synthesis techniques. Its compatibility with microwave-assisted synthesis—a trending lab technique—further enhances its appeal. Additionally, the compound's logP and hydrogen-bonding capacity are critical parameters for researchers investigating blood-brain barrier permeability, a recurring theme in neurodegenerative disease research.

Beyond pharmaceuticals, cis-(3-fluoropiperidin-4-yl)methanol-F28061 has potential applications in agrochemicals and material science. Its fluorine moiety improves resistance to degradation, a property highly sought after in sustainable chemistry initiatives. This resonates with the global push toward green chemistry, as industries seek eco-friendly alternatives without compromising efficacy.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC, and mass spectrometry—techniques widely discussed in online forums and academic circles. Notably, its crystalline form has been studied for co-crystallization potential, addressing the popular query of how molecular interactions influence drug formulation stability.

In summary, CAS No. 1417789-24-2 represents a multifaceted tool for researchers tackling challenges in drug design, catalysis, and materials engineering. Its intersection with trending scientific inquiries—such as fluorine chemistry, chiral synthesis, and computational modeling—ensures its continued relevance in both academic and industrial settings.